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Compound of Interest

Compound Name: Cassiaglycoside Il

Cat. No.: B13425218

In-Depth Technical Guide to Cassiaglycoside I

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of Cassiaglycoside Il, a naphthol glycoside isolated from the seeds of
Cassia auriculata. The information is intended for researchers, scientists, and professionals in
the field of drug development.

Chemical Structure and Properties

Cassiaglycoside Il is chemically identified as 6-hydroxymusizin 6,8-di-O-3-D-glucopyranoside.
It is a naphthol glycoside with the molecular formula C25H32014 and a molecular weight of
556.51 g/mol . The structure consists of a 6-hydroxymusizin aglycone linked to two 3-D-
glucopyranoside units at positions 6 and 8.

Table 1: Physicochemical Properties of Cassiaglycoside Il
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Property Value Source
Molecular Formula C25H32014 [1]
Molecular Weight 556.51 g/mol [1]

CAS Number 2241081-56-9

Class Naphthol Glycoside [2]
Source Seeds of Cassia auriculata [2]

Experimental Protocols
Isolation of Cassiaglycoside Il

The isolation of Cassiaglycoside Il from the seeds of Cassia auriculata involves a multi-step
extraction and chromatographic process. The general workflow is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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